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Abstract

N-phenacylformamide, with the IUPAC name N-(2-oxo-2-phenylethyl)formamide, is a keto-
amide of interest in organic synthesis and medicinal chemistry. Its structure combines a
phenacyl group, known for its presence in various biologically active compounds, with a
formamide moiety. This guide provides a comprehensive overview of N-phenacylformamide,
including its chemical and physical properties, a proposed synthetic pathway, expected
spectroscopic characteristics, and potential applications. This document is intended to serve as
a technical resource for professionals engaged in chemical research and drug discovery,
acknowledging the current scarcity of published experimental data for this specific molecule.

Introduction and Chemical Identity

N-phenacylformamide is a derivative of 2-amino-1-phenylethanone (also known as
phenacylamine), where the primary amine is formylated. The presence of both a ketone and an
amide functional group within the same molecule suggests a rich and varied reactivity profile,
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making it a potentially valuable intermediate in the synthesis of more complex molecules,
including heterocyclic compounds.

Table 1: Chemical Identity of N-phenacylformamide

Identifier Value

IUPAC Name N-(2-ox0-2-phenylethyl)formamide

Synonyms N—phenacylformam?de, 2-0x0-2-
phenylethylformamide

CAS Number 73286-37-0[1]

Molecular Formula CoHaNO2[2]

Molecular Weight 163.17 g/mol [1]

SMILES O=C(CNC=0)C1=CC=CC=C1[1]

Physicochemical Properties

While comprehensive experimental data for N-phenacylformamide is not widely available in the
literature, some key properties have been reported or can be predicted. A melting point of 80-
82 °C has been documented[2]. Other physical properties such as boiling point and density
have not been experimentally determined in readily available literature. Computational models
can provide estimates for properties relevant to drug development and synthesis planning.

Table 2: Physical and Computed Properties of N-phenacylformamide
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Property Value Source
Melting Point 80-82 °C [2]
Topological Polar Surface Area
46.17 A2 [1]

(TPSA)
LogP (Octanol-Water Partition

o 0.6153 [1]
Coefficient)
Hydrogen Bond Acceptors 2 [1]
Hydrogen Bond Donors 1 [1]
Rotatable Bonds 4 [1]

Synthesis of N-phenacylformamide

A validated, step-by-step synthesis protocol for N-phenacylformamide is not explicitly detailed
in a single source. However, a plausible two-step synthesis can be designed based on
established organic chemistry reactions. The proposed pathway involves the synthesis of the
precursor, 2-amino-1-phenylethanone hydrochloride, followed by its formylation.

Step 1: Synthesis of 2-Amino-1-phenylethanone
Hydrochloride

The precursor, 2-amino-1-phenylethanone hydrochloride, can be synthesized from 2-
bromoacetophenone via the Delépine reaction. This method involves the reaction of a
haloalkane with hexamethylenetetramine, followed by acidic hydrolysis of the resulting
quaternary ammonium salt.

Experimental Protocol: Synthesis of 2-Amino-1-phenylethanone Hydrochloride[3]
o Formation of the Quaternary Salt:

o To a stirred solution of 2-bromoacetophenone (1 mmol, 1 equiv) in diethyl ether (13 mL),
add hexamethylenetetramine (1 mmol, 1 equiv) in one portion.

o Stir the mixture at room temperature for 12 hours. A solid precipitate will form.
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o Filter the resulting solid, wash with diethyl ether (15 mL), and dry under reduced pressure
to afford the quaternary ammonium salt.

 Acidic Hydrolysis:

o Transfer the dried quaternary salt to a round-bottomed flask equipped with a reflux
condenser.

o Add ethanol (22 mL) and concentrated hydrochloric acid (0.6 mL).
o Reflux the mixture for 3 hours, during which a solid will form.

o After cooling to room temperature, filter the solid, wash with ethanol (20 mL), and dry
under vacuum to yield pure 2-amino-1-phenylethanone hydrochloride.

The hydrochloride salt of 2-aminoacetophenone has a reported melting point of 194 °C (with
decomposition).

Step 2: Formylation of 2-Amino-1-phenylethanone

The formylation of the primary amine can be achieved using various formylating agents. A
common and effective method is the use of a mixture of formic acid and acetic anhydride,
which generates the mixed anhydride in situ, a potent formylating agent.

Proposed Experimental Protocol: Synthesis of N-phenacylformamide
e Neutralization of the Hydrochloride Salt:

o Dissolve 2-amino-1-phenylethanone hydrochloride in a suitable solvent, such as
dichloromethane.

o Add a mild base, like triethylamine or sodium bicarbonate, to neutralize the hydrochloride
and liberate the free amine.

o The formation of a salt precipitate (e.g., triethylammonium chloride) can be observed. This
can be removed by filtration, or the reaction can proceed as a slurry.

e Formylation Reaction:
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o Cool the solution or slurry containing the free amine in an ice bath.

o Slowly add a pre-mixed solution of formic acid and acetic anhydride. The reaction is
exothermic and should be controlled.

o Allow the reaction to stir at room temperature until completion, which can be monitored by
Thin Layer Chromatography (TLC).

e Work-up and Purification:
o Quench the reaction by the slow addition of water.

o Separate the organic layer, and wash it sequentially with a dilute aqueous solution of
sodium bicarbonate and brine.

o Dry the organic layer over an anhydrous salt such as sodium sulfate, filter, and
concentrate under reduced pressure.

o The crude product can be purified by recrystallization from a suitable solvent system, such
as ethyl acetate/hexane, to yield N-phenacylformamide as a crystalline solid.

Diagram of the Proposed Synthetic Pathway:

Step 1: Synthesis of Precursor Step 2: Formylation

Hexamethylenetetramine, Diethy! Ether,, —o " "= Ethanol, HC, Reflux ‘ ol Base (e, EBN) L oo o, Formic Acid, Acetic Anhydride

N-phenacylformamide

Click to download full resolution via product page
Caption: Proposed two-step synthesis of N-phenacylformamide.

Spectroscopic Characterization

While experimental spectra for N-phenacylformamide are not readily available in public
databases, its structure allows for the prediction of key spectroscopic features based on well-
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established principles of NMR, IR, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methylene protons, and the formyl proton.

Aromatic Protons (CeHs): Signals are expected in the range of & 7.5-8.0 ppm. The protons
ortho to the carbonyl group will be the most deshielded.

» Methylene Protons (-CHz-): A singlet is expected for the two methylene protons, likely in the
region of & 4.5-5.0 ppm, deshielded by the adjacent carbonyl and amide groups.

o Amide Proton (-NH-): A broad singlet or triplet (due to coupling with the methylene protons) is
expected, typically in the range of & 6.0-8.0 ppm. Its position can be highly variable
depending on the solvent and concentration.

o Formyl Proton (-CHO): A singlet is expected around 6 8.0-8.5 ppm.

13C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl carbons,
aromatic carbons, and the methylene carbon.

Ketone Carbonyl (C=0): Expected around & 190-200 ppm.

Amide Carbonyl (C=0): Expected around & 160-170 ppm.

Aromatic Carbons: A set of signals between & 120-140 ppm.

Methylene Carbon (-CH2-): Expected in the range of d 45-55 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of N-phenacylformamide should exhibit characteristic absorption bands for its
functional groups.

e N-H Stretch: A moderate to strong band around 3300 cm™1.

e C-H Stretch (Aromatic): Weak to medium bands just above 3000 cm~1.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e C-H Stretch (Aliphatic): Weak to medium bands just below 3000 cm~1.
e C=0 Stretch (Ketone): A strong, sharp band around 1685 cm~1.

e C=0 Stretch (Amide | band): A strong, sharp band around 1650 cm™1,
e N-H Bend (Amide Il band): A medium band around 1550 cm~1.

e C-N Stretch: A medium band in the fingerprint region.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M*) would be observed
at m/z = 163. Key fragmentation patterns would likely involve:

» Alpha-cleavage adjacent to the ketone, leading to the loss of the formamidomethyl radical
(*CH2NHCHO) to give the benzoyl cation at m/z = 105.

o Cleavage of the C-N bond, potentially leading to a fragment at m/z = 135 (phenacyl cation)
or m/z = 44 (formamide radical cation).

Diagram of Expected Mass Spectrometry Fragmentation:

Alpha-cleavage Benzoyl_Cation (m/z 105)

C-N bond cleavage Phenacyl_Cation (m/z 135)

Click to download full resolution via product page

N-phenacylformamide (m/z 163)

Caption: Predicted major fragmentation pathways for N-phenacylformamide.

Potential Applications and Biological Activity

The N-phenacyl moiety is a known pharmacophore found in compounds with a range of
biological activities, including antifungal, antioxidant, antibacterial, and anticancer properties[4].
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While specific biological studies on N-phenacylformamide are limited, its structural similarity to
other biologically active phenacyl derivatives suggests it could be a valuable scaffold for
medicinal chemistry research. It could serve as a lead compound or an intermediate for the
synthesis of more complex molecules with potential therapeutic applications. For instance, the
N-phenacylazole scaffold is present in several antifungal drugs[4]. Further research is
warranted to explore the biological and toxicological profile of N-phenacylformamide.

Safety and Handling

Given the lack of a specific Safety Data Sheet (SDS) for N-phenacylformamide, it should be
handled with the care appropriate for a novel chemical compound. Standard laboratory safety
protocols should be followed, including the use of personal protective equipment (PPE) such as
safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume
hood. As with many aromatic ketones and amides, potential irritant properties to the skin, eyes,
and respiratory tract should be assumed.

Conclusion

N-phenacylformamide is a molecule with significant potential for applications in organic
synthesis and drug discovery, yet it remains largely uncharacterized in the scientific literature.
This guide provides a foundational understanding of its chemical identity, a plausible synthetic
route, and predicted spectroscopic data to aid researchers in their work with this compound.
The availability of a reported melting point suggests its successful synthesis and isolation.
Further experimental validation of its synthesis, spectroscopic properties, and biological activity
is crucial to fully unlock the potential of N-phenacylformamide as a versatile chemical building
block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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